Cas no 2228213-08-7 (N-4-(2-amino-2-methylpropyl)phenylacetamide)

• Product Name: N-4-(2-amino-2-methylpropyl)phenylacetamide
• CAS No: 2228213-08-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6440875
• PubChem ID: 165882363
• Update Time: 2025-05-19

N-4-(2-amino-2-methylpropyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-amino-2-methylpropyl)phenylacetamide
• EN300-1786612
• 2228213-08-7
• N-[4-(2-amino-2-methylpropyl)phenyl]acetamide

• Inchi： 1S/C12H18N2O/c1-9(15)14-11-6-4-10(5-7-11)8-12(2,3)13/h4-7H,8,13H2,1-3H3,(H,14,15)
• InChI Key： VBRABOPYVKIXGR-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)CC(C)(C)N

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on N-4-(2-amino-2-methylpropyl)phenylacetamide

N-4-(2-amino-2-methylpropyl)phenylacetamide

The compound with CAS No 2228213-08-7, known as N-4-(2-amino-2-methylpropyl)phenylacetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent research advancements.

N-4-(2-amino-2-methylpropyl)phenylacetamide is an aromatic amide derivative characterized by a phenyl ring substituted with an acetamide group at the para position. The side chain attached to the nitrogen atom of the amide group is a 2-amino-2-methylpropyl group, which introduces a branched alkyl chain with a secondary amine functionality. This structure not only enhances the molecule's stability but also contributes to its unique pharmacokinetic properties.

Recent studies have focused on the synthesis of N-4-(2-amino-2-methylpropyl)phenylacetamide using various methodologies. One prominent approach involves the reaction of 4-acetylaminophenol with 2-amino-2-methylpropanal under specific conditions to form the desired amide bond. Researchers have optimized this process by employing catalysts such as DCC (dicyclohexylcarbodiimide) and HOBt (hydroxybenzotriazole) to improve yield and purity. These advancements have made the synthesis more efficient and scalable for potential industrial applications.

The biological activity of N-4-(2-amino-2-methylpropyl)phenylacetamide has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has shown promise in modulating neurotransmitter systems, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of pharmacokinetics, N-4-(2-amino-2-methylpropyl)phenylacetamide exhibits favorable absorption and bioavailability profiles. Studies in animal models have revealed that it can cross the blood-brain barrier efficiently, which is crucial for its potential use in central nervous system disorders. Furthermore, its metabolic stability has been evaluated, with findings indicating that it undergoes minimal hepatic metabolism, reducing the risk of adverse drug interactions.

The structural versatility of N-4-(2-amino-2-methylpropyl)phenylacetamide has also inspired researchers to explore its use as a building block for more complex molecules. By modifying the substituents on the phenyl ring or altering the side chain, chemists can create derivatives with enhanced bioactivity or selectivity for specific targets. For instance, recent efforts have focused on introducing electron-withdrawing groups to improve receptor binding affinity.

In conclusion, N-4-(2-amino-2-methylpropyl)phenylacetamide, with CAS No 2228213-08-7, represents a promising compound with diverse applications in medicinal chemistry. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a valuable tool for drug discovery and development.